molecular formula C9H10N2O B8761949 2-(Methoxymethyl)imidazo[1,2-a]pyridine

2-(Methoxymethyl)imidazo[1,2-a]pyridine

Cat. No.: B8761949
M. Wt: 162.19 g/mol
InChI Key: BBFMYWHMIVZUNS-UHFFFAOYSA-N
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Description

2-(Methoxymethyl)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10N2O

Molecular Weight

162.19 g/mol

IUPAC Name

2-(methoxymethyl)imidazo[1,2-a]pyridine

InChI

InChI=1S/C9H10N2O/c1-12-7-8-6-11-5-3-2-4-9(11)10-8/h2-6H,7H2,1H3

InChI Key

BBFMYWHMIVZUNS-UHFFFAOYSA-N

Canonical SMILES

COCC1=CN2C=CC=CC2=N1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

[step 2] To 2-(chloromethyl)imidazo[1,2-a]pyridine (4.04 g, 24 mmol) obtained in step 1 were added methanol (121 mL) and sodium methoxide (3.93 g, 73 mmol), and the mixture was stirred at 50° C. for 6 hr. The reaction was discontinued with water, and the mixture was extracted with chloroform and the extract was dried over sodium sulfate. Filtration and concentration under reduced pressure gave 2-(methoxymethyl)imidazo[1,2-a]pyridine (3.45 g, 88%).
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4.04 g
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121 mL
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sodium methoxide
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3.93 g
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Synthesis routes and methods II

Procedure details

To a solution of 3.0 g of 2-chloromethylimidazo [1,2-a]pyridine in 50 ml of methanol is added 1.1 g of sodium methoxide, followed by heating under reflux for 3 hours. Methanol is distilled off under reduced pressure and chloroform is added to the residue. The resulting insoluble substance is filtered off, and the filtrate is washed with water and dried over anhydrous sodium sulfate. After distilling chloroform off, 2.9 g of the title compound is obtained as crystals.
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3 g
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sodium methoxide
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1.1 g
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50 mL
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